Cas no 12039-79-1 (Tantalum silicide)

• Product Name: Tantalum silicide
• CAS No: 12039-79-1
• MF: H₄Si₂Ta
• MW: 241.15076
• MDL: MFCD00049564
• CID: 86597
• PubChem ID: 6336888
• Update Time: 2024-11-03

Tantalum silicide Chemical and Physical Properties

Names and Identifiers

• Tantalum silicide
• Tantalumsilicidemeshgraypowderavgmicronsorle
• Tantalum disilicide
• bis(λ2-silanylidene)tantalum
• Tantalum silicide (TaSi2)
• MFCD00049564
• DTXCID801436846
• EINECS 234-902-2
• 12039-79-1
• DTXSID201014256

• MDL： MFCD00049564
• Inchi： InChI=1S/Si2.Ta/c1-2;/q-2;+2
• InChI Key： BENICWWWTACICO-UHFFFAOYSA-N
• SMILES： [Si-]#[Si-].[Ta+2]

Computed Properties

• Exact Mass: 236.90200
• Monoisotopic Mass: 236.901849
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 18.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Dark gray cubic crystalline powder
• Density: 9.14 g/cm3
• Melting Point: 2200℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 0.00000
• LogP: -0.76160
• Solubility: Not determined

Tantalum silicide Security Information

• WGK Germany：3
• Safety Instruction： S22
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Metalloid salts
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds